1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol

• IUPAC Name: 1-(3-hydroxypiperidin-1-yl)-3-[5-[(4-phenylphenyl)methyl]-1,3,4-oxadiazol-2-yl]propan-1-one
• InChI: InChI=1S/C23H25N3O3/c27-20-7-4-14-26(16-20)23(28)13-12-21-24-25-22(29-21)15-17-8-10-19(11-9-17)18-5-2-1-3-6-18/h1-3,5-6,8-11,20,27H,4,7,12-16H2
• InChI Key: PHLJTPOLVAUWMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=NN=C(O2)CC3=CC=C(C=C3)C4=CC=CC=C4)O
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol has biochemical and physiological effects on the brain and nervous system. It has been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation and cognitive function. It has also been found to have antioxidant properties, which can protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol in lab experiments is its potential use in the treatment of neurodegenerative diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol. One direction is to further investigate its mechanism of action and optimize its use in lab experiments. Another direction is to study its potential use in the treatment of other neurological disorders, such as schizophrenia and depression. Additionally, there is potential for the development of new drugs based on the structure of 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol.

Synthesis Methods

The synthesis of 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol involves several steps. The first step involves the reaction of 4-biphenylylmethyl hydrazine with ethyl acetoacetate to form 5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-amine. The second step involves the reaction of this intermediate with 3-chloropropionyl chloride to form 1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol.

Scientific Research Applications

1-{3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]propanoyl}-3-piperidinol has been studied extensively for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.